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Compound of Interest

Compound Name: Propane sultone

Cat. No.: B022683

This guide provides essential information for researchers, scientists, and drug development
professionals on safely handling 1,3-propane sultone in a research setting. It includes
frequently asked questions (FAQs) and troubleshooting guides to address potential issues
during experiments.

Frequently Asked Questions (FAQSs)

Q1: What is 1,3-propane sultone and why is it considered hazardous?

1,3-propane sultone is a cyclic sulfonate ester used as a chemical intermediate.[1] It is
classified as a potent carcinogen, mutagen, and teratogen.[1] The International Agency for
Research on Cancer (IARC) has classified it as a Group 2B carcinogen, meaning it is possibly
carcinogenic to humans, based on sufficient evidence of carcinogenicity in experimental
animals.[2][3] Exposure can occur through inhalation, skin absorption, and ingestion.[4][5] In
animal studies, it has been shown to cause tumors at multiple sites, including the brain,
mammary gland, and hematopoietic system.[2][3][6]

Q2: What are the primary health risks associated with short-term and long-term exposure?

« Short-term exposure: The substance is irritating to the eyes and skin, with skin effects
potentially having a delayed onset.[4][7] Inhalation of airborne particles can quickly reach
harmful concentrations.[4]
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e Long-term or repeated exposure: The primary risk is cancer.[4] It is a directly acting
alkylating agent, meaning it can react with DNA without metabolic activation.[6][8] Long-term
exposure may also lead to sensitization reactions in some individuals.[8]

Q3: What are the established occupational exposure limits for 1,3-propane sultone?

There is no permissible exposure limit (PEL) established by the Occupational Safety and
Health Administration (OSHA).[5] However, the National Institute for Occupational Safety and
Health (NIOSH) recommends limiting exposure to the "lowest feasible concentration” because
it is a potential occupational carcinogen.[5][9] The American Conference of Governmental
Industrial Hygienists (ACGIH) classifies it as an A3 carcinogen, confirming its carcinogenicity in
animals with unknown relevance to humans.[4][10]

Troubleshooting Guide

Issue 1: | need to handle 1,3-propane sultone, but I'm unsure of the proper personal
protective equipment (PPE).

Solution: A comprehensive PPE strategy is crucial. The following table summarizes the
recommended PPE for handling 1,3-propane sultone. Always consult your institution's specific
safety protocols.
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Body Part Recommended Protection Rationale
Chemical-resistant gloves To prevent skin absorption,

Hands (e.g., Nitrile, Neoprene for solid  which can lead to systemic
form).[9] effects.[8]

Tightly fitting safety goggles or ~ To protect against splashes
Eyes a face shield in combination and airborne particles that can

with goggles.[7][8][11] cause eye irritation.[4]

A lab coat is a minimum

requirement. For tasks with a

higher risk of splashing, To prevent contamination of
Body chemical-resistant coveralls personal clothing and skin.[8]

(e.g., Tyvek®) are

recommended.[9]

All work should be conducted
in a certified chemical fume
hood.[12] If there is a risk of
airborne particles, a respirator ) )
) ) ] ] To prevent inhalation, a
Respiratory with a particulate filter (e.g.,
P100) is necessary.[4][11] For

higher concentrations, a

primary route of exposure.[5]

supplied-air respirator may be

required.[5]

Issue 2: A small amount of 1,3-propane sultone has spilled outside the fume hood.
Solution: Follow these steps for a minor spill, ensuring you are wearing appropriate PPE.
o Alert personnel: Immediately inform others in the vicinity.

« |solate the area: Prevent access to the spill area.

e Cleanup:

o Ifitis a solid, carefully sweep it into a sealable container for hazardous waste. Moisten the
solid slightly with water to prevent dust from becoming airborne.[4] Do not use a standard
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vacuum cleaner; a HEPA-filtered vacuum designed for hazardous dust may be used if
available.[4][8]

o Ifitis a liquid, absorb the spill with an inert material like sand, earth, or vermiculite.[8]
Place the absorbent material into a sealed container for hazardous waste.

o Decontaminate: Clean the spill area thoroughly.

o Dispose: Dispose of all contaminated materials (including PPE) as hazardous waste
according to your institution's guidelines.[12]

For major spills, evacuate the area immediately and contact your institution's emergency
response team.[8]

Issue 3: | am concerned about the accumulation of 1,3-propane sultone in my experimental
setup.

Solution: Proper experimental design and hygiene are key to preventing accumulation.

o Designated Area: All work with 1,3-propane sultone should be performed in a designated
area, such as a specific fume hood, that is clearly marked with a "CANCER HAZARD"
warning.[12]

o Equipment: Use dedicated equipment (glassware, stir bars, etc.) for 1,3-propane sultone
work. This equipment should be labeled and not removed from the designated area without
proper decontamination.[12]

o Decontamination: Decontaminate all surfaces and equipment after each use.

o Waste Management: Have clearly labeled hazardous waste containers ready in the
designated area for all solid and liquid waste contaminated with 1,3-propane sultone.[12]

Quantitative Data Summary

The following tables provide a summary of key quantitative data for 1,3-propane sultone.

Table 1: Physical and Chemical Properties
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Property

Value

CAS Number

1120-71-4[5]

Molecular Formula

C3HeOsS[5]

Molecular Weight 122.14 g/mol [1]
White crystalline solid or colorless liquid above
Appearance
31°C (88°F)[1][3][5]
Melting Point 31°C (88°F)[1][5]
Boiling Point 112°C (234°F) at 1.4 mmHg[1]

Solubility in Water

10 g/100 mL (moderate)[1][4]

Specific Gravity

1.392[8]

Flash Point

>110°C (>230°F)[4]

Table 2: Occupational Exposure Limits and Guidelines

Organization

Limit/Guideline

Notes

OSHA None established[5] -
Lowest Feasible Classified as a potential

NIOSH , , _
Concentration[9] occupational carcinogen.[5]
A3: Confirmed Animal

ACGIH Carcinogen with Unknown -

Relevance to Humans[4][10]

Various Jurisdictions

Initial Threshold Screening
Level (ITSL): 2 pg/m3 (annual
average)[11]

This is a screening level and
not a formal occupational

exposure limit.

Poland

Maximum Allowable
Concentration (MAC): 7
Hg/m3[13]
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Experimental Protocols

Protocol: General Procedure for Handling 1,3-Propane Sultone in a Reaction

This protocol outlines the general steps for safely using 1,3-propane sultone in a typical
laboratory reaction. Note: This is a template and must be adapted to the specifics of your
experiment and institutional safety policies.

o Preparation and Pre-Reaction Setup:

1. Ensure a certified chemical fume hood with a face velocity of at least 100 feet per minute
is used.[12]

2. Set up a designated area within the fume hood for the experiment.

3. Post a "CANCER HAZARD" warning sign in the designated area.[12]

4. Ensure an emergency shower and eyewash station are readily accessible.[12]
5. Don all required PPE as outlined in the troubleshooting guide.

6. Have all necessary glassware, reagents, and waste containers inside the fume hood
before starting.

e Weighing and Dispensing:

1. Weigh the solid 1,3-propane sultone in a tared, sealed container within the fume hood to
minimize the risk of airborne dust.

2. If transferring as a liquid (if the ambient temperature is above its melting point), use a
syringe or cannula transfer technique to avoid open pouring.

e Running the Reaction:
1. Perform all reaction steps within the closed system of the fume hood.

2. Continuously monitor the reaction for any signs of unexpected events.
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e Work-up and Purification:

1. Quench the reaction carefully within the fume hood.

2. Perform all extractions, filtrations, and other purification steps within the fume hood.
o Post-Reaction Cleanup and Decontamination:

1. Decontaminate all glassware and equipment that came into contact with 1,3-propane
sultone.

2. Wipe down all surfaces in the designated area with an appropriate decontaminating
solution.

3. Properly seal and label all waste containers.
e Waste Disposal:

1. Dispose of all solid and liquid waste contaminated with 1,3-propane sultone as
hazardous waste according to institutional protocols.[12] This includes gloves, pipette tips,
and paper towels.[12]

e Documentation:

1. Record the details of the experiment, including the amounts of 1,3-propane sultone used
and any deviations from the protocol.

Visualizations
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Caption: Workflow for the safe handling of 1,3-propane sultone.
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Caption: Decision tree for responding to a 1,3-propane sultone spill.
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Caption: Hierarchy of controls for minimizing chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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